Cas no 46120-62-1 (2-chloro-N-(pyridin-2-ylmethyl)acetamide Hydrochloride)

• Product Name: 2-chloro-N-(pyridin-2-ylmethyl)acetamide Hydrochloride
• CAS No: 46120-62-1
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• MDL: MFCD03381856
• CID: 930212
• PubChem ID: 2497484
• Update Time: 2025-05-20

2-chloro-N-(pyridin-2-ylmethyl)acetamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(pyridin-2-ylmethyl)acetamide
• 2-CHLORO-N-(PYRIDIN-2-YLMETHYL)ACETAMIDE HYDROCHLORIDE
• 2-Chloro-N-pyridin-2-ylmethylacetamide
• 2-Chloro-N-pyridin-2-ylmethyl-acetamide
• 2-chloro-N-[(pyridin-2-yl)methyl]acetamide
• VS-09527
• DGFBCFICXACZKT-UHFFFAOYSA-N
• 2-Chloro-N-[(pyridin-2-yl)methyl]ethanimidic acid
• DTXSID80963508
• 2-CHLORO-N-(2-PYRIDYLMETHYL)ACETAMIDE
• SCHEMBL3841381
• STL371952
• AM100841
• CS-0327237
• BBL029949
• 46120-62-1
• AKOS000263366
• 2-chloro-N-(pyridin-2-ylmethyl)acetamide Hydrochloride

• MDL： MFCD03381856
• Inchi： 1S/C8H9ClN2O/c9-5-8(12)11-6-7-3-1-2-4-10-7/h1-4H,5-6H2,(H,11,12)
• InChI Key： DGFBCFICXACZKT-UHFFFAOYSA-N
• SMILES： ClCC(NCC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 184.0403406g/mol
• Monoisotopic Mass: 184.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42Ų

2-chloro-N-(pyridin-2-ylmethyl)acetamide Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-chloro-N-(pyridin-2-ylmethyl)acetamide Hydrochloride

Introduction to 2-Chloro-N-(Pyridin-2-Ylmethyl)Acetamide Hydrochloride (CAS No. 46120-62-1)

2-Chloro-N-(pyridin-2-ylmethyl)acetamide hydrochloride (CAS No. 46120-62-1) is a chemical compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound is characterized by its unique structure, which combines a pyridine ring, a chloro group, and an acetamide moiety. The hydrochloride salt form of this compound is particularly notable for its stability and solubility properties, making it a valuable component in various research and industrial applications.

The molecular structure of 2-chloro-N-(pyridin-2-ylmethyl)acetamide hydrochloride is defined by the presence of a pyridine ring substituted at the 2-position with a methylene group (-CH₂-) that is further connected to an acetamide group (-CONH₂). The chloro substituent at the 2-position of the pyridine ring adds to the compound's reactivity and selectivity in chemical reactions. This structure not only contributes to the compound's physical properties but also plays a crucial role in its biological activity and potential therapeutic applications.

Recent studies have highlighted the importance of pyridine derivatives like this compound in drug discovery. The pyridine ring serves as a versatile scaffold for designing bioactive molecules due to its aromaticity and ability to participate in hydrogen bonding and π-π interactions. The chloro group at the 2-position further enhances the compound's electronic properties, making it a promising candidate for modulating enzyme activity or targeting specific receptors in biological systems.

In terms of synthesis, 2-chloro-N-(pyridin-2-ylmethyl)acetamide hydrochloride can be prepared through various routes, including nucleophilic substitution and coupling reactions. Researchers have explored optimized conditions to achieve high yields and purity, ensuring its suitability for advanced applications. The hydrochloride salt form is often preferred due to its enhanced solubility in aqueous media, which facilitates its use in pharmaceutical formulations and analytical studies.

The application of this compound extends beyond traditional chemistry into areas such as catalysis and materials science. For instance, it has been investigated as a potential ligand in transition metal-catalyzed reactions, where its nitrogen-containing groups can coordinate with metal centers to enhance catalytic efficiency. Additionally, its role as an intermediate in the synthesis of more complex molecules has been well-documented, underscoring its versatility in chemical synthesis.

From a pharmacological perspective, 2-chloro-N-(pyridin-2-ylmethyl)acetamide hydrochloride has shown promise as a lead compound for developing drugs targeting specific diseases. Its ability to interact with biological systems through multiple modes of action makes it a valuable tool in drug design. Recent research has focused on evaluating its potential as an anti-inflammatory agent or as a modulator of ion channels, which are critical targets in treating conditions such as epilepsy and pain.

In conclusion, CAS No. 46120-62-1, or 2-chloro-N-(pyridin-2-ylmethyl)acetamide hydrochloride, represents a significant advancement in chemical research due to its unique structure and diverse applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound remains at the forefront of scientific innovation across multiple disciplines.